Cas no 171370-49-3 (N-Dehydroxyzileuton)

• Product Name: N-Dehydroxyzileuton
• CAS No: 171370-49-3
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 233366
• PubChem ID: 10104880
• Update Time: 2025-07-14

N-Dehydroxyzileuton Chemical and Physical Properties

Names and Identifiers

• Urea,N-(1-benzo[b]thien-2-ylethyl)-
• N-Dehydroxyzileuton
• Zileuton Related Compound A
• A 66193
• Abbott 66193
• Urea,(1-benzo[b]thien-2-ylethyl)- (9CI)
• N-(1-Benzo[b]thien-2-ylethyl)urea
• CHEBI:173632
• CHEMBL58196
• 1-(1-(benzo[b]thiophen-2-yl)ethyl)urea
• N-(1-Benzo(b)thien-2-ylethyl) urea
• Urea, N-(1-benzo(b)thien-2-ylethyl)-
• A-66193
• N-(1-Benzo-[b]thien-2-ylethyl)urea
• Dehydroxyzyleuton
• 1-(1-benzothiophen-2-yl)ethylurea
• UNII-XT4JU9PDN5
• [1-(1-benzothiophen-2-yl)ethyl]urea
• Urea, (1-benzo(b)thien-2-ylethyl)-
• ABBOTT-66193
• 171370-49-3
• WGA37049
• N-(1-Benzo-[b]thien-2-ylethyl)urea; (1-Benzo[b]thien-2-ylethyl)-urea; A 66193; Abbott 66193; N-Dehydroxyzileuton; Zileuton Related Compound A
• N-(1-Benzo(b)thien-2-ylethyl)urea
• SCHEMBL9502722
• XT4JU9PDN5

• Inchi： 1S/C11H12N2OS/c1-7(13-11(12)14)10-6-8-4-2-3-5-9(8)15-10/h2-7H,1H3,(H3,12,13,14)
• InChI Key： CKVDCQYUEYONIA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C)NC(N)=O

Computed Properties

• Exact Mass: 220.06716
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 389.6±34.0 °C at 760 mmHg
• Flash Point: 189.4±25.7 °C
• PSA: 55.12
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-Dehydroxyzileuton Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on N-Dehydroxyzileuton

Comprehensive Overview of N-Dehydroxyzileuton (CAS No 171370-49-3): Mechanism, Applications, and Research Insights

N-Dehydroxyzileuton (CAS No 171370-49-3) is a bioactive metabolite derived from the leukotriene synthesis inhibitor zileuton. As a key intermediate in the 5-lipoxygenase (5-LOX) pathway, it has garnered significant attention in pharmacological research, particularly for its potential role in modulating inflammatory responses. This compound is structurally characterized by the oxidation of the parent molecule, zileuton, which enhances its reactivity and biological relevance. Researchers are increasingly focusing on N-Dehydroxyzileuton due to its implications in chronic inflammatory diseases, such as asthma and rheumatoid arthritis, aligning with current trends in precision medicine and targeted therapy.

The growing interest in N-Dehydroxyzileuton is reflected in its frequent appearance in scientific literature and online searches, with users often querying its mechanism of action, synthetic pathways, and potential therapeutic applications. Unlike conventional anti-inflammatory agents, this metabolite offers a unique approach by targeting the arachidonic acid cascade, a hotspot in drug discovery for inflammatory conditions. Recent studies have also explored its pharmacokinetic properties, including bioavailability and metabolic stability, addressing common questions about its clinical viability.

From a synthetic chemistry perspective, N-Dehydroxyzileuton (CAS No 171370-49-3) serves as a valuable reference standard for analytical laboratories. Its well-defined structure aids in the quantification and qualitative analysis of zileuton and related metabolites in biological matrices. This is particularly relevant given the rise of personalized medicine, where accurate metabolite profiling is critical for dose optimization and adverse effect monitoring. The compound’s stability under various storage conditions further enhances its utility in long-term research studies.

In the context of drug development, N-Dehydroxyzileuton exemplifies the shift toward metabolite-based therapeutics. With the pharmaceutical industry prioritizing safer and more efficacious alternatives to traditional drugs, metabolites like N-Dehydroxyzileuton are being reevaluated for their synergistic effects or reduced toxicity profiles. This aligns with broader trends in green chemistry and sustainable pharmacology, where minimizing environmental impact is a key concern.

Beyond its biochemical significance, N-Dehydroxyzileuton (CAS No 171370-49-3) is also a subject of interest in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) models are increasingly employed to predict its interactions with 5-LOX and other targets. Such in silico approaches address the demand for cost-effective and time-efficient drug discovery methods, resonating with researchers exploring AI-driven drug design.

To summarize, N-Dehydroxyzileuton represents a convergence of innovative pharmacology, analytical chemistry, and computational advancements. Its multifaceted applications—from inflammatory disease research to high-throughput screening—make it a compelling topic for both academic and industrial audiences. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in discussions about next-generation therapeutics and biomarker development.